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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Cat. No.: B046374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 2-(Ethylamino)ethanol (CAS No. 110-73-6). The

information is compiled and presented to meet the needs of laboratory and drug development

professionals, with a focus on quantitative data, safe handling protocols, and emergency

procedures.

Chemical and Physical Properties
2-(Ethylamino)ethanol, also known as N-Ethylethanolamine, is a clear, colorless to slightly

yellowish liquid with an amine-like odor.[1] It is miscible in water.[2]
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Property Value References

Molecular Formula C4H11NO [3]

Molecular Weight 89.14 g/mol [3]

CAS Number 110-73-6 [3]

Appearance
Clear, colorless to slightly

yellowish liquid
[1]

Odor Amine-like [3][4]

Boiling Point 169-170 °C [1]

Melting Point -90 °C [1]

Flash Point 71-78 °C (160-172.4 °F) [2]

Density 0.914 g/mL at 25 °C [1]

Vapor Pressure <1 mmHg at 20 °C [5]

Water Solubility Miscible [2]

Hazard Identification and Classification
2-(Ethylamino)ethanol is classified as a hazardous chemical. It is harmful if swallowed, toxic

in contact with skin, and causes severe skin burns and eye damage.[4] It is also a combustible

liquid.

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.[4]

H318: Causes serious eye damage.

Toxicological Data
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The acute toxicity of 2-(Ethylamino)ethanol has been evaluated in animal studies. The

primary routes of exposure are oral, dermal, and inhalation. The substance is readily absorbed

through the skin.

Test Species Route Value References

LD50 Rat Oral
1000 - 2150

mg/kg
[6]

LD50 Rabbit Dermal > 2000 mg/kg [6][7]

LC50 Rat Inhalation
> 51.3 mg/m³ (8

hours)
[6]

Summary of Toxicological Effects:

Oral Toxicity: Harmful if swallowed, with observed effects in animal studies including

dyspnea, apathy, and staggering.[6] Ingestion can cause gastrointestinal tract burns.

Dermal Toxicity: Toxic in contact with skin.[6] The substance is readily absorbed and can

cause skin burns.[6]

Inhalation Toxicity: Causes chemical burns to the respiratory tract.[6]

Eye Irritation: Causes serious eye damage, with studies on rabbits showing irreversible

effects.[6]

Skin Irritation/Corrosion: Causes severe skin burns.[6]

Genotoxicity: Based on available in vitro and in vivo studies, 2-(Ethylamino)ethanol is not

considered to be genotoxic.[6]

Experimental Protocols
The toxicological data presented are primarily based on studies conducted in accordance with

OECD guidelines. While full, detailed experimental reports are not publicly available, the

general methodologies are outlined below.
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Acute Oral Toxicity (Based on OECD Guideline 401)
An acute oral toxicity study was conducted on Wistar rats.[6]

Principle: The test substance is administered in a single dose by gavage to fasted animals.

The animals are observed for mortality and clinical signs of toxicity for a set period.

Methodology Outline:

Animals: Wistar rats (five animals/sex/dose) were used.[6]

Fasting: Animals are fasted prior to dosing.

Dosing: The chemical was administered by oral gavage at doses of 1470, 2150, 3160, or

5000 mg/kg body weight.[6]

Observation Period: Animals are observed for at least 14 days.[8]

Observations: Clinical signs (such as dyspnea, apathy, staggering) and mortality are

recorded.[6] At the end of the study, a gross necropsy is performed.

Acute Dermal Toxicity (Based on OECD Guideline 402)
An acute dermal toxicity study was conducted on Sprague Dawley rats.[6]

Principle: The substance is applied to the clipped, intact skin of the animals for a 24-hour

period under an occlusive dressing.[6]

Methodology Outline:

Animals: Sprague Dawley rats were used.[6]

Preparation: The fur is removed from the dorsal area of the trunk of the animals

approximately 24 hours before the test.

Application: The test substance is applied at a dose of 400 or 2000 mg/kg body weight

under occlusive conditions for 24 hours.[6]

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%5B%282-aminoethyl%29amino%5D-_Human%20health%20tier%20II%20assessment.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observations: Local skin reactions and systemic effects are recorded.[6] A gross necropsy

is performed at the end of the study.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Principle: A single dose of the substance is applied to a small area of the skin of an animal

(typically a rabbit). The degree of irritation or corrosion is evaluated at specific intervals.[2]

Methodology Outline:

Animal: The albino rabbit is the preferred species.[2]

Application: 0.5 mL of the liquid is applied to an approximately 6 cm² area of clipped skin

under a semi-occlusive dressing for 4 hours.[10]

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.[10] The observation can be extended up to 14 days to assess the

reversibility of effects.[2]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
An eye irritation study was conducted on a rabbit.[6]

Principle: A single dose of the substance is instilled into the conjunctival sac of one eye of an

animal. The untreated eye serves as a control. The degree of irritation is scored for the

cornea, iris, and conjunctiva.[8]

Methodology Outline:

Animal: One rabbit was used in the cited study.[6]

Application: A 0.05 mL dose of the chemical was instilled into one eye.[6]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[8] In the

study on 2-(Ethylamino)ethanol, the effects were not reversible within eight days.[6]
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Signaling Pathways and Mechanism of Toxicity
Specific signaling pathways for the toxicity of 2-(Ethylamino)ethanol are not well-documented

in publicly available literature. The corrosive effects are likely due to its alkaline nature, causing

chemical burns upon contact with tissues. The systemic toxicity may be related to its ethanol

and amine moieties. The ethanol portion can be metabolized, potentially leading to the

formation of reactive intermediates. However, without specific studies on this molecule, any

discussion of signaling pathways would be speculative.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling Workflow
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Start: Handling 2-(Ethylamino)ethanol

Conduct Risk Assessment

Wear Appropriate PPE:
- Chemical resistant gloves

- Safety goggles and face shield
- Protective clothing

- Respirator (if ventilation is inadequate)

Ensure Adequate Ventilation
(Use in a chemical fume hood)

Avoid Contact with:
- Skin and eyes

- Inhalation of vapor/mist
- Ingestion

Keep Away from Ignition Sources:
- Heat, sparks, open flames

Dispense and Use

Clean Work Area After Use

Store Properly in a Cool, Dry,
Well-Ventilated, Corrosives Area

End of Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(Ethylamino)ethanol.

Storage Requirements
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Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed.

Store in a designated corrosives area.

Keep away from heat, sparks, and open flames.

Incompatible Materials: Strong oxidizing agents.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 2-
(Ethylamino)ethanol to determine the appropriate PPE.

Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield

(minimum 8-inch). Use equipment tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Dispose of contaminated gloves

after use. Wear appropriate protective clothing

to prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A full-face respirator is

recommended for emergencies or instances

where exposure levels are not known.

First Aid Measures
Immediate medical attention is required for any exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention immediately.

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention immediately.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention immediately.

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. If conscious

and alert, rinse mouth and drink 2-4 cupfuls of

milk or water. Never give anything by mouth to

an unconscious person.

Fire and Explosion Data
2-(Ethylamino)ethanol is a combustible liquid.

Property Value

Flash Point 71-78 °C (160-172.4 °F)

Flammability Limits Lower: Not available, Upper: Not available

Autoignition Temperature Not available

Firefighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO2).[4] Water mist may be used to cool closed containers.

Unsuitable Extinguishing Media: Do not use a heavy water stream.
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Specific Hazards: Containers may explode when heated. Thermal decomposition can lead to

the release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Spill Response Workflow
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Spill of 2-(Ethylamino)ethanol Occurs

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Remove All Sources of Ignition

Wear Appropriate PPE

Contain Spill with Inert Absorbent Material
(e.g., sand, earth, vermiculite)

Collect Spillage into a Suitable,
Closed Container for Disposal

Clean the Affected Area

Dispose of Waste According to
Local, State, and Federal Regulations

Spill Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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